Cas no 102528-18-7 (2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine
• CAS No: 102528-18-7
• MF: C₉H₄Cl₂FN₃
• MW: 244.052562713623
• CID: 1133548
• PubChem ID: 49758606
• Update Time: 2025-06-22

2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-dichloro-6-(4-fluorophenyl)-
• 2,4-dichloro-6-(4-fluorophenyl)-1,3,5-triazine
• DB-148810
• 102528-18-7
• SCHEMBL6016966
• AKOS014984741
• 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine

• Inchi： 1S/C9H4Cl2FN3/c10-8-13-7(14-9(11)15-8)5-1-3-6(12)4-2-5/h1-4H
• InChI Key： CGWBULBOFGXXBY-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC(=CC=2)F)N=1)Cl

Computed Properties

• Exact Mass: 242.97682
• Monoisotopic Mass: 242.9766307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67

Additional information on 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine

Introduction to 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine (CAS No. 102528-18-7)

2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine, identified by its Chemical Abstracts Service (CAS) number 102528-18-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic triazine derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents on the triazine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a central triazine core substituted with two chlorine atoms at the 2- and 4-positions and a 4-fluorophenyl group at the 6-position. This specific arrangement imparts unique electronic and steric properties that influence its interactions with biological targets. The chloro groups are known to be excellent leaving groups in nucleophilic substitution reactions, while the fluorophenyl moiety can contribute to lipophilicity and metabolic stability, key factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of triazine derivatives. The 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine scaffold has been investigated for its possible role in developing novel therapeutic agents. Its ability to undergo functionalization at multiple sites allows chemists to tailor its properties for specific applications. For instance, modifications at the chlorine positions can lead to different derivatives with varying biological activities.

One of the most compelling aspects of this compound is its utility as a precursor in synthesizing agrochemicals and pharmaceuticals. The triazine core is a common motif in herbicides and fungicides, where it contributes to the compound's binding affinity to biological enzymes. Additionally, the fluorophenyl group can enhance the compound's resistance to metabolic degradation, improving its bioavailability and therapeutic efficacy.

Recent studies have highlighted the role of halogenated triazines in medicinal chemistry. Researchers have demonstrated that compounds like 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine can serve as key intermediates in generating molecules with anti-inflammatory, antiviral, and anticancer properties. The halogen atoms not only facilitate further chemical transformations but also modulate the electronic distribution within the molecule, influencing its binding mode to biological targets.

The synthesis of 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine typically involves multi-step organic reactions starting from commercially available precursors. The introduction of chlorine atoms at the 2- and 4-positions can be achieved through chlorination reactions, while the attachment of the 4-fluorophenyl group often requires palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's adaptability in molecular construction.

In drug discovery pipelines, intermediates like 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine are often screened for their ability to interact with biological receptors or enzymes. High-throughput screening (HTS) techniques have been employed to identify derivatives with promising pharmacological activity. The combination of computational modeling and experimental validation helps researchers optimize the structure-activity relationships (SAR) of these compounds.

The fluorophenyl substituent plays a crucial role in determining the pharmacokinetic properties of triazine derivatives. Fluoro substitution is well-documented for enhancing metabolic stability and lipophilicity, which are critical for drug absorption, distribution, metabolism, and excretion (ADME). This makes 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine an attractive candidate for further development into clinical candidates.

Advances in synthetic methodologies have also contributed to the growing interest in halogenated triazines. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production of these compounds on scales suitable for both research and industrial applications. These innovations not only improve yield but also reduce environmental impact by minimizing waste generation.

The potential applications of 2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine extend beyond pharmaceuticals into materials science. Triazine derivatives are known for their thermal stability and mechanical strength when incorporated into polymers or coatings. The presence of halogen atoms can further enhance these properties by improving flame retardancy.

In conclusion,2,4-Dichloro-6-(4-fluorophenyl)-1,3,5-triazine (CAS No. 102528-18-7) represents a versatile building block with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for synthesizing novel compounds with therapeutic applications. As research continues to uncover new synthetic routes and pharmacological targets,this compound will likely remain at forefront of molecular innovation.